Cas no 2648910-60-3 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2648910-60-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6575084
• PubChem ID: 165535196
• Update Time: 2025-07-17

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid
• EN300-1504992
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3,3-dimethylbutanoic acid
• 2648910-60-3

• Inchi： 1S/C26H32N2O5/c1-6-26(5,23(31)27-21(22(29)30)25(2,3)4)28-24(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,6,15H2,1-5H3,(H,27,31)(H,28,32)(H,29,30)/t21-,26?/m0/s1
• InChI Key： WCDAAJUUUWWMJU-GVNKFJBHSA-N
• SMILES： O(C(NC(C)(CC)C(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid

Professional Introduction to Compound with CAS No. 2648910-60-3 and Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic Acid

Compound with the CAS number 2648910-60-3 and the product name (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound, characterized by its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, makes it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of this compound encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The presence of the (R)-configuration at the second carbon atom imparts stereochemical specificity, which is crucial for many biological interactions. Additionally, the Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may have applications in the development of peptide-based therapeutics. The combination of these features suggests that this compound could serve as a versatile building block for the synthesis of more complex molecules with tailored biological properties.

Recent research in the field of chiral auxiliaries and catalysts has highlighted the importance of stereospecific compounds in drug design. The (R)-configuration of this compound aligns with the growing interest in enantiomerically pure compounds, which often exhibit improved pharmacological profiles compared to their racemic counterparts. Studies have shown that enantiopure drugs can lead to enhanced efficacy and reduced side effects, making them highly desirable in clinical settings. The structural features of this compound make it an attractive candidate for further exploration in this area.

The fluorenylmethoxycarbonyl (Fmoc) group in this compound not only serves as a protecting group but also contributes to its overall stability and solubility. This is particularly important for pharmaceutical applications, where the physical properties of a drug can significantly impact its bioavailability and therapeutic efficacy. The dimethyl substitution at the third carbon atom further enhances the stability of the molecule, making it more resistant to degradation under various conditions. These structural attributes collectively contribute to the compound's potential as a valuable intermediate in synthetic chemistry.

In addition to its structural significance, this compound has shown promise in preliminary biological assays. Research indicates that compounds with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that fluorene-based derivatives can interact with specific targets in biological systems, leading to modulatory effects on cellular processes. The presence of both amino and carboxylic acid functionalities in this compound also suggests potential applications in drug design, where these groups can be utilized for covalent binding or interaction with biological targets.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in pharmaceutical chemistry. The use of advanced synthetic techniques allows for precise control over the molecular structure, ensuring high yields and purity levels. This level of synthetic rigor is essential for producing compounds that meet pharmaceutical standards and are suitable for further preclinical and clinical investigations. The development of efficient synthetic routes is a critical step in translating laboratory discoveries into viable therapeutic agents.

As research continues to evolve, compounds like this one are likely to play a pivotal role in next-generation drug development. The integration of computational methods and high-throughput screening technologies has accelerated the discovery process, enabling researchers to rapidly identify promising candidates for further exploration. The unique properties of this compound make it an excellent model for studying structure-activity relationships (SAR), which are fundamental to rational drug design. By understanding how different structural modifications influence biological activity, chemists can optimize molecules for improved therapeutic outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. The versatility of its molecular framework allows for modifications that can tailor its properties for specific industrial uses. For example, derivatives of this compound could be developed as novel agrochemicals with enhanced efficacy against pests or as specialty chemicals with unique material properties. This broadens the scope of its utility and underscores its importance as a chemical entity with diverse potential uses.

In conclusion, Compound with CAS No. 2648910-60-3 and product name (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its chiral configuration, Fmoc group, and other functional moieties make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one are poised to play a crucial role in addressing complex diseases through innovative drug design strategies.